Cas no 2097962-89-3 (6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid)

• Product Name: 6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid
• CAS No: 2097962-89-3
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 5723925
• PubChem ID: 121205087
• Update Time: 2025-10-28

6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2097962-89-3
• F1967-2657
• 6-(4-chlorophenyl)-2-methyl-4-(trifluoromethyl)pyridine-3-carboxylic acid
• AKOS026713771
• 6-(4-chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid
• 6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C14H9ClF3NO2/c1-7-12(13(20)21)10(14(16,17)18)6-11(19-7)8-2-4-9(15)5-3-8/h2-6H,1H3,(H,20,21)
• InChI Key： OMMGZERNJKCUCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(F)(F)F)C(C(=O)O)=C(C)N=1

Computed Properties

• Exact Mass: 315.0273907g/mol
• Monoisotopic Mass: 315.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid

Comprehensive Overview of 6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid (CAS No. 2097962-89-3)

6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid (CAS No. 2097962-89-3) is a specialized nicotinic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and chlorophenyl substituents, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting metabolic enzymes and inflammatory pathways. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for fluorinated compounds like 6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid has surged, driven by their efficacy in improving drug bioavailability and target selectivity. This trend aligns with the growing interest in precision medicine and small-molecule inhibitors. The compound’s chlorophenyl moiety further contributes to its binding affinity, enabling interactions with hydrophobic protein pockets. Such properties make it a candidate for studies related to kinase inhibition and GPCR modulation, areas frequently searched in academic and industrial databases.

The synthesis of CAS No. 2097962-89-3 typically involves multi-step organic reactions, including cross-coupling and heterocyclic condensation. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for reproducible research outcomes. Analytical data, such as mass spectrometry and X-ray crystallography, further validate its structural integrity. These methodologies are frequently queried by chemists optimizing synthetic routes for nicotinic acid analogs.

Beyond pharmaceuticals, 6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid has potential applications in agrochemical innovation. Its trifluoromethyl group is a common feature in herbicides and fungicides, reflecting broader industry shifts toward sustainable crop protection. Researchers are investigating its role in disrupting plant pathogen metabolism, a topic gaining traction due to global food security concerns. This dual utility in human health and agriculture underscores its interdisciplinary relevance.

From a commercial perspective, suppliers of CAS No. 2097962-89-3 emphasize compliance with REACH and GMP standards, addressing regulatory queries commonly raised by buyers. Storage recommendations often highlight stability under inert conditions, ensuring longevity for research use. The compound’s MSDS details safe handling practices, aligning with laboratory safety trends emphasized in OSHA guidelines.

In summary, 6-(4-Chlorophenyl)-2-methyl-4-(trifluoromethyl)nicotinic acid represents a convergence of medicinal chemistry and material science. Its adaptability to diverse research needs—from drug development to crop science—positions it as a compound of enduring interest. As scientific communities prioritize structure-activity relationships and green chemistry, this molecule’s role is likely to expand, answering pressing questions in both academia and industry.